(3-Amino-5-((2-ethylphenyl)amino)-4-tosylthiophen-2-yl)(3-methoxyphenyl)methanone

• IUPAC Name: [3-amino-5-(2-ethylanilino)-4-(4-methylphenyl)sulfonylthiophen-2-yl]-(3-methoxyphenyl)methanone
• InChI: InChI=1S/C27H26N2O4S2/c1-4-18-8-5-6-11-22(18)29-27-26(35(31,32)21-14-12-17(2)13-15-21)23(28)25(34-27)24(30)19-9-7-10-20(16-19)33-3/h5-16,29H,4,28H2,1-3H3
• InChI Key: GGRHTJJDMRVATN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC2=C(C(=C(S2)C(=O)C3=CC(=CC=C3)OC)N)S(=O)(=O)C4=CC=C(C=C4)C
• Molecular Formula: C27H26N2O4S2
• Molecular Weight: 506.6 g/mol

Description

(3-Amino-5-((2-ethylphenyl)amino)-4-tosylthiophen-2-yl)(3-methoxyphenyl)methanone is a useful research compound. Its molecular formula is C27H26N2O4S2 and its molecular weight is 506.64. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Compound Synthesis and Analysis : The novel compound (4-amino-2-(4-methoxyphenyl)aminothiazol-5yl)(thiophene-2-yl)methanone, similar in structure to the query compound, was synthesized and characterized using various techniques including FTIR, NMR, and mass spectrometry. It was optimized using density functional theory methods, providing insights into its stability and charge transfer properties (FathimaShahana & Yardily, 2020).

Pharmaceutical Research

• Antiviral and Antibacterial Activity : Another related compound, (4-amino-2-(phenylamino)thiazol-5-yl)(thiophene-2-yl)methanone, was synthesized and analyzed for its antibacterial activity. The study included molecular docking to understand its interactions with bacterial proteins, providing insights into potential pharmaceutical applications (Shahana & Yardily, 2020).

Cancer Research

• Anticancer Properties : A derivative, 5-(2-(4-Methoxyphenyl)ethyl)-2-amino-3-methylcarboxylate thiophene, demonstrated significant anti-proliferative activity against various tumor cell lines. This suggests a potential for similar compounds in cancer treatment research (Thomas et al., 2017).

Neuropharmacology

• CNS Depressant Properties : A series of (1,3-dialkyl-5-amino-1H-pyrazol-4-yl)arylmethanones, structurally related to the query compound, was synthesized and evaluated for central nervous system depressant activity. This research is vital for the development of novel drugs targeting the CNS (Butler, Wise, & Dewald, 1984).